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Compound of Interest

Compound Name: Ethyl bromoacetate

Cat. No.: B091307

An In-depth Technical Guide to the Safe Handling of Ethyl Bromoacetate

For researchers, scientists, and drug development professionals, the proper handling of
reactive chemical intermediates is paramount to ensuring laboratory safety and experimental
integrity. Ethyl bromoacetate (CAS No. 105-36-2), a versatile reagent used in organic
synthesis, is also a highly toxic and hazardous substance that demands rigorous safety
protocols.[1] This guide provides a comprehensive overview of its safety data, handling
precautions, and emergency procedures, compiled from authoritative safety data sheets (SDS).

Hazard Identification and Classification

Ethyl bromoacetate is classified as a highly hazardous substance. It is fatal if swallowed,
inhaled, or in contact with skin.[2][3][4] It is also a flammable liquid and vapor and causes
severe eye damage.[4][5] The substance is a lachrymator, meaning it irritates the eyes and
causes tearing.[5][6]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following classifications for ethyl bromoacetate:
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapour.[4][7]
Acute Toxicity, Oral Category 2 H300: Fatal if swallowed.[4][7]
o H310: Fatal in contact with
Acute Toxicity, Dermal Category 1 ]
skin.[4][7]
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.[4][7]
) H318: Causes serious eye
Serious Eye Damage Category 1

damage.[8]

GHS Pictograms:

¢ GHSO02 (Flame): Indicates a fire hazard.

o GHSO06 (Skull and Crosshones): Indicates acute toxicity (fatal or toxic).[3]
e GHSO05 (Corrosion): Indicates the potential for serious eye damage.

Physical and Chemical Properties

Understanding the physical and chemical properties of ethyl bromoacetate is essential for

safe storage and handling.
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Property Value
CAS Number 105-36-2
Molecular Formula C4H7BrO2[3]

Molecular Weight 167.01 g/mol [3]

Appearance Clear, colorless to pale yellow liquid.[3][5]
Flash Point 47 °C (116.6 °F)[5] / 58 °C[3]

Density 1.506 g/cm3[7]

Vapor Pressure

2.6 mm Hg (at 25 °C)[7]

Solubility

Insoluble in water; soluble in alcohol, benzene,
and ether.[6]

Toxicology and Health Effects

Exposure to ethyl bromoacetate can cause severe, life-threatening health effects.

o Acute Effects: The primary danger of ethyl bromoacetate is its high acute toxicity via all

routes of exposure—oral, dermal, and inhalation.[3][8] Contact can cause severe irritation

and burns to the skin and eyes, with the potential for permanent eye damage.[9] Inhalation

can irritate the respiratory tract, causing coughing and shortness of breath, and higher

exposures may lead to pulmonary edema, a medical emergency.[9]

e Lachrymator: As a lachrymator, its vapors are highly irritating to the eyes.[5]

o Chronic Effects: There is a lack of comprehensive data on the long-term or carcinogenic

effects of ethyl bromoacetate.[1] However, its classification as a potential alkylating agent

raises suspicion of carcinogenicity.[1]

Safe Handling and Storage Protocols

Strict adherence to handling and storage protocols is critical to prevent exposure and

accidents.
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Handling

o Ventilation: Always handle ethyl bromoacetate inside a certified chemical fume hood to
avoid inhalation of vapors.[2][10] The operation should be conducted in a well-ventilated
area.[5]

« Ignition Sources: Keep the substance away from heat, sparks, open flames, and hot
surfaces.[2][10][11] Use spark-proof tools and explosion-proof equipment.[5][6] Take
precautionary measures against static discharge by grounding and bonding containers
during transfer.[2][5]

» Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[3][12]
Wash hands and face thoroughly after handling.[2] Immediately remove and launder
contaminated clothing before reuse.[2][5]

Storage

o Conditions: Store in a cool, dry, well-ventilated area, away from sources of ignition.[5][11]
The storage container must be kept tightly closed.[2][3]

e Security: The storage area should be locked up or otherwise accessible only to authorized
personnel.[2][7]

e Incompatible Materials: Ethyl bromoacetate must be stored separately from incompatible
substances, including:

o Strong oxidizing agents (e.g., perchlorates, nitrates).[4][9]
o Strong acids and bases.[3][9]
o Reducing agents.[9][11]

o Water/steam, as it can react to produce toxic and corrosive fumes like hydrogen bromide.

[719]

Exposure Controls and Personal Protective
Equipment (PPE)
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Engineering controls are the most effective way to minimize exposure. When handling ethyl
bromoacetate, a hierarchy of controls should be implemented.

Most Effective

Hierarchy of Controls for Ethyl Bromoacetate

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment

(Gloves, Goggles, Respirator)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure risks.

When engineering and administrative controls are not sufficient, the following PPE is
mandatory:
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o Eye/Face Protection: Wear tightly fitting, splash-resistant safety goggles and a face shield.[7]
[9] An eyewash station must be readily accessible.[5]

o Skin Protection: Wear appropriate chemical-resistant gloves (inspect before use) and
impervious, flame-retardant protective clothing to prevent any skin contact.[5][7][12] A safety
shower should be nearby.[5]

» Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved full-face
respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA).[5][7]

[°]

Emergency Procedures

Immediate and correct response to an emergency is critical.

First Aid Measures

The following diagram outlines the initial steps for responding to an exposure event.

Exposure Occurs

Route of Expogure

Inhalation Skin Contact Eye Contact Ingestion

Immediate Actions

1. Rinse mouth with water.
2. Do NOT induce vomiting.
3. Never give anything by mouth to an unconscious person.

1. Move to fresh air.
2. If not breathing, give artificial respiration.
3. If breathing is difficult, give oxygen.

1. Immediately remove all contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

1. Immediately flush eyes with water for at least 15 minutes.
2. Occasionally lift eyelids.

Show SDS to doctor

Seek Immediate Medical Attention
(Call Poison Center/Doctor)

Click to download full resolution via product page

Caption: Emergency first aid workflow for ethyl bromoacetate exposure.

 Inhalation: Move the victim to fresh air immediately.[5][7] If breathing has stopped, provide
artificial respiration. If breathing is difficult, administer oxygen. Seek immediate medical
attention.[10]
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o Skin Contact: Immediately remove all contaminated clothing and shoes.[5] Wash the affected
area with soap and plenty of water for at least 15 minutes.[5][7] Seek immediate medical
attention.[3]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[5][7] Seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting.[3][7] Rinse the mouth with water.[12] Never give
anything by mouth to an unconscious person. Call a doctor or poison control center
immediately.[7]

Spill and Leak Containment

In the event of a spill, follow a clear, methodical protocol to ensure safety and proper
containment.
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Spill Detected

Evacuate non-essential personnel
and isolate the area

:

Remove all sources of ignition

:

Ensure adequate ventilation
(work upwind)

Don appropriate PPE
(Full-face respirator, resistant gloves, suit)

Contain the spill
(Prevent entry into drains/waterways)

Absorb with inert material
(e.g., sand, vermiculite, Chemizorb®)

Collect into a suitable, closed container
using non-sparking tools

Dispose of waste according to
local/national regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

« Initial Steps: Evacuate all non-essential personnel from the spill area.[7][11] Remove all
ignition sources.[5][6]
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» Containment: Prevent the spill from spreading or entering drains.[2][7]

o Cleanup: Absorb the spill with an inert, non-combustible material like sand, earth, or
vermiculite.[5][11] Use non-sparking tools to collect the material and place it in a suitable,
sealed container for disposal.[4][6]

Fire-Fighting Measures

o Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide (CO2), or
water spray/fog.[3][5][12] Do not use a heavy water stream.[3]

o Fire Hazards: Ethyl bromoacetate is a flammable liquid.[7] Its vapors are heavier than air
and can travel to an ignition source and flash back.[5][6] Containers may explode when
heated.[6][9]

o Hazardous Combustion Products: When heated to decomposition, it emits highly toxic and
corrosive fumes, including hydrogen bromide and carbon monoxide.[13][7][9]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[7][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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